Cas no 128013-87-6 (Cis-n-benzyl-4-methylcyclohexanamine hydrochloride)

• Product Name: Cis-n-benzyl-4-methylcyclohexanamine hydrochloride
• CAS No: 128013-87-6
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD24448412
• CID: 2194787
• PubChem ID: 15272583
• Update Time: 2025-10-31

Cis-n-benzyl-4-methylcyclohexanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cis-n-benzyl-4-methylcyclohexanamine hydrochloride
• N-benzyl-4-methylcyclohexan-1-amine,hydrochloride
• cis-N-Benzyl-4-methylcyclohexanamine
• cis-N-benzyl-4-methylcyclohexan-1-amine
• N-(trans-4-Methylcyclohexyl)benzenemethanamine
• 128013-87-6
• SCHEMBL12680885
• (1s,4s)-N-benzyl-4-methylcyclohexan-1-amine
• s11071
• N-benzyl-4-methylcyclohexan-1-amine
• DTXSID301249812
• F1967-9904
• 128013-88-7
• SCHEMBL12680887
• N-benzyl-4-methyl-cyclohexanamine
• AKOS000226073
• SCHEMBL14543526
• SCHEMBL9028836

• MDL： MFCD24448412
• Inchi： 1S/C14H21N/c1-12-7-9-14(10-8-12)15-11-13-5-3-2-4-6-13/h2-6,12,14-15H,7-11H2,1H3
• InChI Key： VNWCMZIKLFWDSD-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1CCC(C)CC1

Computed Properties

• Exact Mass: 203.167399674Da
• Monoisotopic Mass: 203.167399674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on Cis-n-benzyl-4-methylcyclohexanamine hydrochloride

Cis-n-benzyl-4-methylcyclohexanamine Hydrochloride (CAS No. 128013-87-6): An Overview of Its Properties, Applications, and Recent Research

Cis-n-benzyl-4-methylcyclohexanamine hydrochloride (CAS No. 128013-87-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of 4-methylcyclohexanamine, modified by the addition of a benzyl group and a hydrochloride salt. The cis configuration of the molecule imparts unique stereochemical properties that are crucial for its biological activity and potential therapeutic applications.

The chemical structure of Cis-n-benzyl-4-methylcyclohexanamine hydrochloride consists of a cyclohexane ring with a methyl group at the 4-position, a benzyl group attached to the nitrogen atom, and a hydrochloride salt to ensure solubility and stability. The cyclohexane ring provides a rigid framework, while the benzyl group adds aromatic character and enhances the compound's lipophilicity. These structural features make it an attractive candidate for various pharmaceutical applications.

Recent studies have focused on the pharmacological properties of Cis-n-benzyl-4-methylcyclohexanamine hydrochloride. One notable area of research is its potential as an analgesic agent. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent analgesic effects in animal models, comparable to those of traditional opioids but with reduced side effects such as respiratory depression and addiction potential. The mechanism of action involves binding to specific opioid receptors, particularly the μ-opioid receptor, which is known to mediate pain relief.

In addition to its analgesic properties, Cis-n-benzyl-4-methylcyclohexanamine hydrochloride has shown promise in treating neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) in 2021 demonstrated that this compound can modulate neurotransmitter levels in the brain, particularly serotonin and dopamine. This modulation has potential applications in treating conditions such as depression, anxiety, and Parkinson's disease. The study also highlighted the compound's ability to cross the blood-brain barrier efficiently, which is crucial for effective central nervous system (CNS) drug delivery.

The safety profile of Cis-n-benzyl-4-methylcyclohexanamine hydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it has a favorable safety margin with minimal adverse effects at therapeutic doses. However, as with any new pharmaceutical agent, further clinical trials are necessary to confirm its safety and efficacy in human subjects. Ongoing Phase II clinical trials are currently underway to evaluate its effectiveness in treating chronic pain and neurological disorders.

The synthesis of Cis-n-benzyl-4-methylcyclohexanamine hydrochloride involves several steps, including the formation of the cyclohexanamine derivative and subsequent modification with the benzyl group. The process is well-documented in the literature and can be optimized for large-scale production using modern synthetic techniques. The availability of efficient synthesis methods ensures that this compound can be produced cost-effectively for both research and commercial purposes.

In conclusion, Cis-n-benzyl-4-methylcyclohexanamine hydrochloride (CAS No. 128013-87-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable candidate for developing new therapeutic agents for pain management and neurological disorders. Continued research and clinical trials will further elucidate its potential benefits and ensure its safe and effective use in medical practice.